2-(2-fluorobenzyl)-8-(4-fluorophenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• IUPAC Name: 8-(4-fluorophenyl)-2-[(2-fluorophenyl)methyl]-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C18H14F2N4O2/c19-13-5-7-14(8-6-13)22-9-10-23-16(25)17(26)24(21-18(22)23)11-12-3-1-2-4-15(12)20/h1-8H,9-11H2
• InChI Key: OFFHGVSFHNLUPU-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=O)N(N=C2N1C3=CC=C(C=C3)F)CC4=CC=CC=C4F
• Molecular Formula: C18H14F2N4O2
• Molecular Weight: 356.3 g/mol

Description

2-(2-fluorobenzyl)-8-(4-fluorophenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione is a useful research compound. Its molecular formula is C18H14F2N4O2 and its molecular weight is 356.333. The purity is usually 95%.
BenchChem offers high-quality 2-(2-fluorobenzyl)-8-(4-fluorophenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-fluorobenzyl)-8-(4-fluorophenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antiviral Activity

The chemical synthesis of compounds related to the class of imidazo[1,2-a]-s-triazines has been explored for their potential antiviral activities. For instance, derivatives have been synthesized and tested against various viruses, showing moderate activity against rhinoviruses at non-toxic dosage levels. These compounds represent a new class of purine analogues, indicating the potential for developing antiviral therapeutics (Kim et al., 1978).

Antagonist Activity and Potential Therapeutic Applications

Research into bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives has shown that these compounds can act as potent 5-HT2 and alpha 1 receptor antagonists. This suggests their utility in neurological disorders or conditions where serotonin receptor modulation is beneficial. Such findings underscore the potential of these compounds in drug development for mental health and neurological conditions (Watanabe et al., 1992).

Microwave-Assisted Synthesis and Derivatives

The microwave-assisted synthesis technique has facilitated the production of fused heterocycles incorporating the trifluoromethyl group, demonstrating the versatility of these compounds in generating a wide array of derivatives. This method underscores the importance of efficient synthesis techniques in creating pharmacologically interesting molecules with potential applications in various fields of medicine and agriculture (Shaaban, 2008).

Solid-Phase Synthesis for Drug Discovery

An efficient solid-phase synthesis method has been developed for trisubstituted triazinobenzimidazolediones. This approach highlights the potential for rapid and scalable synthesis of complex molecules, crucial for drug discovery and development processes. Such methodologies are fundamental in exploring the chemical space of these compounds for therapeutic applications (Klein et al., 2002).

Molluscicidal Agents and Public Health Applications

New fluorine/phosphorus-substituted derivatives have been synthesized and shown to possess molluscicidal activity against snails responsible for transmitting Bilharziasis diseases. This highlights the potential of these compounds in public health applications, particularly in controlling snail populations to prevent the spread of parasitic infections (Al-Romaizan et al., 2014).